Cas no 5910-89-4 (2,3-Dimethylpyrazine)

2,3-Dimethylpyrazine is a heterocyclic organic compound with the molecular formula C6H8N2, characterized by a pyrazine ring substituted with methyl groups at the 2 and 3 positions. This compound is widely utilized in the flavor and fragrance industry due to its nutty, roasted aroma, often employed to enhance food products such as coffee, chocolate, and roasted meats. Its stability under high temperatures makes it suitable for thermal processing applications. Additionally, 2,3-Dimethylpyrazine serves as a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits low toxicity and is compatible with various industrial formulations, ensuring broad utility in both research and commercial applications.

2,3-Dimethylpyrazine structure

Product Name:2,3-Dimethylpyrazine

CAS No:5910-89-4

MF:C₆H₈N₂

MW:108.141120910645

MDL:MFCD00006144

CID:46254

PubChem ID:22201

Update Time:2025-06-07

2,3-Dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2,3-Dimethylpyrazine
- 2,3-Dimethyl-1,4-diazine
- 2,3-DIMETHYL PYRAZINE FEMA NO.3271
- 2,3-DICHLORO-6-NITROBENZYLAMINE
- 2,3-DiMepyz
- 2,3-Dimethyloyrazine
- 2,3-dimethyl-pyrazin
- 2,3-dimethyl-pyrazine
- dimethylpyrazine
- DIMETHYLPYRAZINES
- FEMA 3271
- FEMA NUMBER 3271
- Pyrazine,2,3-dimethyl
- 2,3-Dimethyl pyrazine
- 2,3-Dimethylpyrazine,95%
- MDL： MFCD00006144
- Inchi： 1S/C6H8N2/c1-5-6(2)8-4-3-7-5/h3-4H,1-2H3
- InChI Key： OXQOBQJCDNLAPO-UHFFFAOYSA-N
- SMILES： CC1C(C)=NC=CN=1
- BRN： 107908

Computed Properties

Exact Mass: 108.06900
Monoisotopic Mass: 108.068748
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 62.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: Not determined
Density: 1.011 g/mL at 25 °C(lit.)
Melting Point: 11-13 ºC
Boiling Point: 156 °C(lit.)
Flash Point: Fahrenheit: 129.2 ° f
Celsius: 54 ° c
Refractive Index: n20/D 1.507(lit.)
PH: 7 (H2O, 20℃)
PSA: 25.78000
LogP: 1.09340
FEMA: 3271
Solubility: Not determined

2,3-Dimethylpyrazine Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H226,H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：UN 1993 3/PG 3
WGK Germany：3
Hazard Category Code： 10-22-37/38-41
Safety Instruction： S16-S26-S39
RTECS：UQ2625000
Hazardous Material Identification：
HazardClass：3
PackingGroup：III
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R10; R22
Packing Group：III
Safety Term：3
Packing Group：III
Hazard Level：3

2,3-Dimethylpyrazine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dimethylpyrazine Pricemore >>

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